6-Amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde

• IUPAC Name: 6-amino-2,4-dioxo-1H-pyrimidine-5-carbaldehyde
• InChI: InChI=1S/C5H5N3O3/c6-3-2(1-9)4(10)8-5(11)7-3/h1H,(H4,6,7,8,10,11)
• InChI Key: ATJXOYWILMXBMV-UHFFFAOYSA-N
• Canonical SMILES: C(=O)C1=C(NC(=O)NC1=O)N
• Molecular Formula: C5H5N3O3
• DSSTOX Substance ID: DTXSID30390209
• Molecular Weight: 155.11 g/mol
• CAS RN: 87166-64-1

Description

“6-Amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde” is a chemical compound. It is also known as “Caffeine Impurity B” and “N-(6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)formamide” with a molecular weight of 198.18.

Molecular Structure Analysis

The molecular structure of “6-Amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde” is represented by the SMILES string O=C1NC(NC(N)=C1C([H])=O)=O. The InChI key for this compound is ATJXOYWILMXBMV-UHFFFAOYSA-N.

Scientific Research Applications

Structural and Chemical Properties

• The compound exhibits an unusual syn conformation, a unique feature among small-molecule structures containing the 5-formyluracil residue. This formyl group is stabilized in the syn conformation through a network of hydrogen bonds, contributing to the planar sheet structure of the compound (Portalone & Colapietro, 2007).

Synthesis Methods

• Various synthesis methods have been explored for derivatives of this compound. For instance, 6-Benzyl-1-ethoxymethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde, an analog of MKC-442 (an HIV-1 reverse transcriptase inhibitor), was synthesized through three different routes, demonstrating the compound's versatility in medicinal chemistry (Petersen, Pedersen, & Nielsen, 2001).

Applications in Heterocyclic Chemistry

• The compound serves as a precursor in the synthesis of various heterocyclic structures. For example, its condensation with N-substituted anilines led to the creation of diaryl(hetaryl)methanes, showcasing its utility in creating diverse molecular architectures (Harutyunyan, 2014).

Thermal Stability Analysis

• The thermal stability of derivatives like 6-substituted-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrrolo[2,3-d]-pyrimidines was studied, providing valuable information about the compound's behavior under various temperature conditions (Salih & Al-Sammerrai, 1986).

Antimicrobial Activity Studies

• Some synthesized pyrido[2,3-d]pyrimidine derivatives, prepared using this compound, exhibited antimicrobial activities against fungi and gram-positive and negative bacteria, indicating potential applications in the development of new antimicrobial agents (Mohammadi Ziarani et al., 2015).

Formation of Schiff Bases

• Schiff bases of 5-aminouracil were synthesized through condensation with N-heterocyclic aldehydes, while an attempt to condense 6-aminouracil with aldehydes yielded a unique compound, suggesting the compound's potential in novel organic syntheses (Nair, Robinson, & Trujillo, 2016).

Use in Catalysis

• The compound has been used in the synthesis of pyridodipyrimidines, which function as NAD-type redox catalysts. This application highlights its potential in the field of catalysis and organic synthesis (Yoneda, Yamato, & Ono, 1981).

Mechanism of Action

Target of Action

The primary targets of 6-Amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde are currently unknown. This compound is a unique chemical that is provided to early discovery researchers for exploration .

Mode of Action

Similar compounds have been predicted to exhibit activity as apoptosis agonists , suggesting that this compound might interact with its targets to induce programmed cell death.

Result of Action

Based on the predicted apoptosis agonist activity , it could potentially lead to cell death in targeted cells.